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Compound of Interest

Compound Name: PF-05105679

Cat. No.: B609953

For researchers, scientists, and drug development professionals utilizing PF-05105679, a
selective TRPM8 antagonist, adherence to proper handling and disposal protocols is critical for
maintaining laboratory safety and environmental compliance. Since the toxicological properties
of this compound have not been exhaustively investigated, it should be handled as a potentially
hazardous substance. This guide provides immediate safety information and a comprehensive
operational plan for its proper disposal.

Immediate Safety and Handling

All personnel handling PF-05105679 must use appropriate Personal Protective Equipment
(PPE), including chemical-resistant gloves, safety goggles, and a laboratory coat. All work
should be conducted within a certified chemical fume hood to prevent inhalation of dust or
aerosols. In case of accidental contact, wash skin thoroughly with soap and water. For eye
contact, flush with copious amounts of water for at least 15 minutes. In the event of a spill,
cover the area with a suitable absorbent material, then collect the mixture into a sealed,
appropriate container for disposal.

Quantitative Data for PF-05105679

The following table summarizes key quantitative data for PF-05105679, compiled for easy
reference and comparison.
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Property Value Source(s)
Molecular Formula C26H21FN203

Molecular Weight 428.45 g/mol [1]

CAS Number 1398583-31-7

Appearance White to off-white solid powder  [1]

Purity >98% (HPLC)

ICs0 (TRPM8) 103 nM [1][2]

>100-fold for TRPM8 over
Selectivity other receptors (including [2]
TRPV1 and TRPA1)

Solubility DMSO: = 125 mg/mL [1]

Powder: -20°C for 3 years. In
Storage [1]
solvent: -80°C for 6 months.

Standard Operating Procedure for Disposal

The disposal of PF-05105679 must be managed as a hazardous chemical waste stream in
accordance with all applicable federal, state, and local regulations. Do not dispose of this
chemical down the drain or in the regular trash.[3][4]

Experimental Protocol: Waste Neutralization and
Disposal

This protocol outlines the general steps for the collection and disposal of PF-05105679 waste.
¢ Segregation and Collection:

o Collect all waste containing PF-05105679, including pure compound, contaminated
solutions, and spill cleanup materials, in a designated, leak-proof, and clearly labeled
hazardous waste container.[5]
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o Ensure the container is compatible with the chemical (e.g., glass or high-density
polyethylene).

o Do not mix with other incompatible chemical wastes.

o Container Labeling:

o Label the waste container with "Hazardous Waste," the full chemical name "PF-
05105679," and any known hazard classifications.

o Keep the container securely sealed except when adding waste.
e Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure area, away
from incompatible materials, pending disposal.

o Use secondary containment to prevent spills.[5]
» Final Disposal:

o Arrange for the disposal of the waste through your institution's Environmental Health and
Safety (EHS) office or a licensed professional chemical waste disposal service.[6]

o The recommended method for destruction is high-temperature incineration by a licensed
facility.[7]

o Empty Container Disposal:

o Empty containers that held PF-05105679 must be triple-rinsed with a suitable solvent
(e.g., ethanol or acetone).[8]

o The first rinsate must be collected and disposed of as hazardous waste.[5]

o After thorough rinsing and air-drying, obliterate the label before disposing of the container
as non-hazardous solid waste.[5]

Visualized Workflows and Pathways
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Disposal Workflow

The following diagram illustrates the procedural flow for the safe disposal of PF-05105679.

Step 1: Preparation & Collection

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in
Designated Container

[ Label Container Clearly ]
1 9!

Hazardous Waste: PF-0510567

Step 2: Tempérary Storage

Keep Container
Tightly Sealed

Store in Secure Area
with Secondary Containment

Step 3: Fir%;ll Disposal
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l

Arrange for Professional
Pickup and Transport
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Caption: Logical workflow for the proper disposal of PF-05105679.

TRPMS8 Signaling Pathway and Antagonism

PF-05105679 functions by blocking the TRPM8 ion channel, a key receptor in the perception of
cold. The diagram below shows the TRPM8 signaling pathway and the point of inhibition by PF-
05105679.
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Caption: Inhibition of the TRPMS signaling pathway by PF-05105679.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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